Cas no 54729-99-6 (Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 54729-99-6
• MF: C₇H₃F₃N₂O₇S
• MW: 316.168131113052
• CID: 375654
• PubChem ID: 189146
• Update Time: 2025-04-19

Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,6-dinitro-4-(trifluoromethyl)-
• 2,6-dinitro-4-(trifluoromethyl)benzenesulfonic acid
• 2,6-dinitro-4-trifluoromethylbenzenesulfonic acid
• SCHEMBL4962491
• 2,6-dinitro-4-trifluoromethyl-benzenesulfonic acid
• 54729-99-6
• Tfmdnps
• DTXSID60203196
• IVFGXTYRSDHGSH-UHFFFAOYSA-N
• Benzenesulfonic acid, 2,6-dinitro-4-(trifluoromethyl)-
• 2,6-Dinitro-tfmbsa
• 4-Trifluoromethyl-2,6-dinitrophenyl sulfonate
• 2,6-Dinitro-4-trifluoromethylbenzenesulfonate

• Inchi： 1S/C7H3F3N2O7S/c8-7(9,10)3-1-4(11(13)14)6(20(17,18)19)5(2-3)12(15)16/h1-2H,(H,17,18,19)
• InChI Key： IVFGXTYRSDHGSH-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(F)(F)F)=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 315.96129
• Monoisotopic Mass: 315.96130610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 140.65